tert-butyl 5-(1-aminoethyl)-2,3-dihydro-1H-isoindole-2-carboxylate
Overview
Description
Tert-butyl 5-(1-aminoethyl)-2,3-dihydro-1H-isoindole-2-carboxylate, also known as TBE-ISO, is an indole derivative used in a variety of scientific research applications. It is a versatile compound with a wide range of applications in organic synthesis, biochemistry, and pharmacology. TBE-ISO has a unique structure that allows for a variety of chemical and biological transformations. This compound is used in a variety of research applications, including the synthesis of new compounds, the study of enzyme mechanisms, and the investigation of physiological effects.
Scientific Research Applications
Tert-butyl 5-(1-aminoethyl)-2,3-dihydro-1H-isoindole-2-carboxylate has a wide range of scientific research applications. It can be used as a starting material in organic synthesis, as a reagent in biochemistry, and as a probe in pharmacology. It is also used as a catalyst in a variety of organic reactions, such as the synthesis of heterocyclic compounds and the preparation of polymers. In addition, tert-butyl 5-(1-aminoethyl)-2,3-dihydro-1H-isoindole-2-carboxylate can be used as a probe in the study of enzyme mechanisms, and it is also used in the investigation of physiological effects.
Mechanism of Action
Tert-butyl 5-(1-aminoethyl)-2,3-dihydro-1H-isoindole-2-carboxylate is a versatile compound with a wide range of applications in organic synthesis, biochemistry, and pharmacology. The compound has a unique structure that allows for a variety of chemical and biological transformations. The mechanism of action of tert-butyl 5-(1-aminoethyl)-2,3-dihydro-1H-isoindole-2-carboxylate is not yet fully understood, but it is believed to involve the formation of a covalent bond between the tert-butyl group and the amino group. This bond is then broken down by a series of enzymatic reactions, resulting in the formation of a variety of metabolites.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl 5-(1-aminoethyl)-2,3-dihydro-1H-isoindole-2-carboxylate are not yet fully understood. However, studies have shown that the compound can act as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. In addition, tert-butyl 5-(1-aminoethyl)-2,3-dihydro-1H-isoindole-2-carboxylate has been shown to have an inhibitory effect on the activity of certain enzymes involved in the synthesis of hormones and neurotransmitters.
Advantages and Limitations for Lab Experiments
The advantages of using tert-butyl 5-(1-aminoethyl)-2,3-dihydro-1H-isoindole-2-carboxylate in laboratory experiments include its availability, low cost, and versatility. Furthermore, the compound is relatively stable and can be stored for long periods of time. However, there are some limitations to using tert-butyl 5-(1-aminoethyl)-2,3-dihydro-1H-isoindole-2-carboxylate in laboratory experiments. For example, the compound has a relatively low solubility in water, which can limit its use in certain experiments. In addition, the compound has a relatively low reactivity, which can limit its use in certain reactions.
Future Directions
Future research on tert-butyl 5-(1-aminoethyl)-2,3-dihydro-1H-isoindole-2-carboxylate could include further investigation into its biochemical and physiological effects. In particular, further research could explore the potential of tert-butyl 5-(1-aminoethyl)-2,3-dihydro-1H-isoindole-2-carboxylate as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. In addition, further research could explore the potential of tert-butyl 5-(1-aminoethyl)-2,3-dihydro-1H-isoindole-2-carboxylate as a reagent in organic synthesis and as a probe in pharmacology. Furthermore, future research could investigate the potential of tert-butyl 5-(1-aminoethyl)-2,3-dihydro-1H-isoindole-2-carboxylate as a catalyst in a variety of organic reactions. Finally, further research could explore the potential of tert-butyl 5-(1-aminoethyl)-2,3-dihydro-1H-isoindole-2-carboxylate as a tool in the study of enzyme mechanisms and the investigation of physiological effects.
Synthesis Methods
Tert-butyl 5-(1-aminoethyl)-2,3-dihydro-1H-isoindole-2-carboxylate can be synthesized from a variety of starting materials. The most common method is the Curtius rearrangement, which involves the reaction of an isocyanate with a primary amine. This reaction yields a tert-butyl 5-(1-aminoethyl)-2,3-dihydro-1H-isoindole-2-carboxylate. Other methods of synthesis include the reaction of an acid chloride with an amine, the reaction of a nitrile with an amine, and the reaction of an aldehyde with an amine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 5-(1-aminoethyl)-2,3-dihydro-1H-isoindole-2-carboxylate involves the reaction of tert-butyl 5-(bromomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate with ethylenediamine in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl 5-(bromomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate", "ethylenediamine", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add tert-butyl 5-(bromomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate and ethylenediamine to a reaction flask", "Add base to the reaction flask and stir the mixture at room temperature for several hours", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
2016343-49-8 |
Product Name |
tert-butyl 5-(1-aminoethyl)-2,3-dihydro-1H-isoindole-2-carboxylate |
Molecular Formula |
C15H22N2O2 |
Molecular Weight |
262.3 |
Purity |
95 |
Origin of Product |
United States |
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